Cas no 1806790-74-8 (6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1806790-74-8
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4857008
• Update Time: 2025-06-13

6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-2-3-1-4(11)12-5(7(9)10)6(3)13(14)15/h1,7H,2H2,(H2,11,12)
• InChI Key： DYEMXKMDYXWHNJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N)N=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7

Additional information on 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine

6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine: A Comprehensive Overview

6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine (CAS No. 1806790-74-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine.

Chemical Structure and Properties

6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine is a pyridine derivative with a complex molecular structure. The presence of an amino group, a bromomethyl group, a difluoromethyl group, and a nitro group on the pyridine ring imparts unique chemical properties to this compound. The amino group (NH₂) can participate in hydrogen bonding and other intermolecular interactions, making it a valuable functional group in drug design. The bromomethyl group (CH₂Br) is highly reactive and can undergo various substitution reactions, providing versatility in synthetic chemistry. The difluoromethyl group (CF₂H) adds fluorine atoms to the molecule, which can enhance metabolic stability and improve pharmacokinetic properties. Lastly, the nitro group (NO₂) introduces electron-withdrawing effects and can influence the electronic properties of the molecule.

Synthesis Methods

The synthesis of 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine has been explored through various routes, each with its own advantages and challenges. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 3-nitropyridine, the amino group can be introduced via amination reactions, followed by the installation of the bromomethyl and difluoromethyl groups through selective substitution and addition reactions. Recent studies have reported improved yields and selectivities by optimizing reaction conditions and using advanced catalysts.

Biological Activity and Potential Applications

6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine has shown promising biological activity in several preclinical studies. Its unique combination of functional groups makes it an attractive candidate for developing new drugs targeting various diseases. For example, research has demonstrated that this compound exhibits potent antiviral activity against certain RNA viruses, making it a potential lead for antiviral drug discovery. Additionally, studies have explored its anticancer properties, with preliminary results indicating selective cytotoxicity against specific cancer cell lines.

Recent Research Advances

The latest research on 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine has focused on elucidating its mechanism of action and optimizing its pharmacological properties. A recent study published in the Journal of Medicinal Chemistry reported that this compound selectively inhibits viral replication by interfering with key viral enzymes. Another study in the European Journal of Medicinal Chemistry investigated its anticancer effects and found that it induces apoptosis in cancer cells through the activation of specific signaling pathways.

Safety and Toxicology

In addition to its biological activity, the safety profile of 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-Amino-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine holds great promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies should focus on optimizing its pharmacokinetic properties, enhancing its selectivity towards target molecules, and conducting comprehensive clinical trials to evaluate its efficacy and safety in human subjects.